Cas no 2034310-28-4 (5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• CAS No: 2034310-28-4
• MF: C₁₇H₁₇ClN₄O₂S
• MW: 376.860481023788
• CID: 6138326
• PubChem ID: 119105144
• Update Time: 2025-06-11

5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide
• 5-chloro-2-methyl-N-((5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 2034310-28-4
• 5-chloro-2-methyl-N-{[5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• AKOS026698940
• 5-chloro-2-methyl-N-[[5-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzenesulfonamide
• F6560-5662

• Inchi： 1S/C17H17ClN4O2S/c1-12-3-4-16(18)6-17(12)25(23,24)21-8-13-5-14(9-19-7-13)15-10-20-22(2)11-15/h3-7,9-11,21H,8H2,1-2H3
• InChI Key： ZEWMXCCLCYKUGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(NCC1C=NC=C(C2C=NN(C)C=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 376.0760747g/mol
• Monoisotopic Mass: 376.0760747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.3Ų

Additional information on 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide

Comprehensive Analysis of 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034310-28-4)

The compound 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide (CAS No. 2034310-28-4) is a sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole and pyridine moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The presence of a chloro and methyl group in this molecule enhances its binding affinity and selectivity, making it a promising candidate for further study. Users searching for "sulfonamide derivatives in drug discovery" or "pyrazole-containing pharmaceuticals" will find this compound highly relevant to their inquiries.

From a synthetic perspective, 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide can be synthesized through multi-step organic reactions, including Suzuki-Miyaura coupling and sulfonamide formation. Its CAS No. 2034310-28-4 serves as a unique identifier in chemical databases, facilitating accurate retrieval for researchers. The compound's stability under various conditions also makes it suitable for formulation studies.

Environmental and safety considerations are critical when handling this compound. While it is not classified as hazardous, proper laboratory practices should be followed. Searches related to "safe handling of sulfonamides" or "stability of pyridine derivatives" often lead to discussions about compounds like this. Its low toxicity profile, as suggested by preliminary studies, positions it as a favorable option for further development.

The potential applications of 5-chloro-2-methyl-N-{5-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzene-1-sulfonamide extend beyond pharmaceuticals. Agrochemically, its structural motifs are being investigated for their role in plant protection. Queries such as "sulfonamides in agriculture" or "pyrazole-based agrochemicals" highlight the growing interest in this area. The compound's mode of action, possibly involving enzyme inhibition, warrants deeper exploration.

In conclusion, CAS No. 2034310-28-4 represents a compelling case study in the intersection of chemistry and biology. Its multi-functional groups and synthetic accessibility make it a valuable asset for researchers. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural innovations.